5-(4-tert-butylphenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-tert-butylphenyl)-4-[(E)-(3-fluorophenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H19FN4S/c1-19(2,3)15-9-7-14(8-10-15)17-22-23-18(25)24(17)21-12-13-5-4-6-16(20)11-13/h4-12H,1-3H3,(H,23,25)/b21-12+
• InChI Key: YYAQSRSSLOAAJF-CIAFOILYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC(=CC=C3)F
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN4S
• Molecular Weight: 354.4 g/mol

Description

5-(4-tert-butylphenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as FBTA, and it has gained significant attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of FBTA is not fully understood. However, it is believed that FBTA exerts its anti-cancer effects by inhibiting the activity of key enzymes involved in cancer cell growth and proliferation. FBTA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FBTA has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, FBTA has been shown to have anti-inflammatory effects and to be effective against certain bacterial and fungal infections. FBTA has also been found to have antioxidant properties, which may make it useful in the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

FBTA has a number of advantages for use in lab experiments. It is a highly potent compound, and it has been found to be effective at very low concentrations. FBTA is also relatively stable, which makes it easy to handle and store. However, there are also some limitations to the use of FBTA in lab experiments. It can be difficult to obtain in large quantities, and it can be expensive to synthesize.

Future Directions

There are a number of future directions for research on FBTA. One area of research that is particularly promising is the development of new anti-cancer therapies based on FBTA. Researchers are also exploring the potential use of FBTA in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, there is ongoing research into the mechanism of action of FBTA, which may lead to a better understanding of its potential applications in scientific research.

Scientific Research Applications

FBTA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. FBTA has been shown to have potent anti-cancer properties, and it has been found to be effective against a wide range of cancer cell lines.